Cas no 1692078-26-4 (4-(Dimethylamino)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid)

• Product Name: 4-(Dimethylamino)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• CAS No: 1692078-26-4
• MF: C₂₁H₂₄N₂O₄
• MW: 368.426265716553
• CID: 5712928
• PubChem ID: 103666210
• Update Time: 2025-06-14

4-(Dimethylamino)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-650701
• 4-(Dimethylamino)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• 1692078-26-4
• 4-(Dimethylamino)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoicacid
• 2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-(dimethylamino)butanoic acid
• Butanoic acid, 4-(dimethylamino)-2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-
• Fmoc-D/L-Dab(Me2)-OH

• Inchi： 1S/C21H24N2O4/c1-23(2)12-11-19(20(24)25)22-21(26)27-13-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-10,18-19H,11-13H2,1-2H3,(H,22,26)(H,24,25)
• InChI Key： MDSKSOAVAVTJHJ-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)CCN(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 368.17360725g/mol
• Monoisotopic Mass: 368.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• Density: 1.230±0.06 g/cm3(Predicted)
• Boiling Point: 582.9±50.0 °C(Predicted)
• pka: 3.44±0.10(Predicted)

Additional information on 4-(Dimethylamino)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid

Comprehensive Analysis of 4-(Dimethylamino)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid (CAS No. 1692078-26-4)

4-(Dimethylamino)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid (CAS No. 1692078-26-4) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. This compound features a unique dimethylamino group and an Fmoc-protected amine, making it a versatile building block for designing peptide-based therapeutics. Its molecular structure combines the stability of the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) group with the reactivity of a carboxylic acid, enabling precise modifications in solid-phase peptide synthesis (SPPS).

In recent years, the demand for custom peptide synthesis has surged due to advancements in bioconjugation and drug delivery systems. Researchers frequently search for "Fmoc-amino acid derivatives" or "CAS 1692078-26-4 applications" to identify high-purity reagents for targeted drug development. This compound’s role in creating peptide-drug conjugates (PDCs) aligns with the growing interest in precision medicine and next-generation biologics. Its solubility in organic solvents like DMF and DMSO further enhances its utility in automated peptide synthesizers.

The synthetic versatility of 4-(Dimethylamino)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid is underscored by its compatibility with click chemistry and bioorthogonal reactions, addressing trending topics like "site-specific labeling" and "proteomics research." Its CAS No. 1692078-26-4 is often referenced in patents related to antibody-drug conjugates (ADCs), highlighting its industrial relevance. Analytical techniques such as HPLC and mass spectrometry confirm its purity, a critical factor for GMP-compliant production.

From an SEO perspective, this compound intersects with high-traffic queries like "Fmoc-protected building blocks" and "amino acid modifications for peptides." Its thermal stability and low hygroscopicity make it suitable for long-term storage, a practical concern for laboratories. Furthermore, its application in neuroscience research (e.g., neuroactive peptide design) taps into the rising interest in neurodegenerative disease therapeutics.

In conclusion, 4-(Dimethylamino)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid exemplifies innovation in peptide chemistry, bridging academic discovery and industrial application. Its CAS No. 1692078-26-4 serves as a key identifier for researchers seeking reliable reagents to advance biopharmaceutical and diagnostic projects.